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Compound of Interest

Compound Name: CSC-6

Cat. No.: B4844771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

CCS-6, a multi-element solution standard in dilute nitric acid. Adherence to these guidelines is

essential for ensuring laboratory safety and proper experimental conduct.

Product Identification and Composition
CCS-6 is a multi-element solution standard containing several metals at a concentration of 100

µg/mL each, dissolved in a matrix of approximately 7% nitric acid and 93% water.
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Component CAS Number Percentage (% Weight)

Water 7732-18-5 ~93

Nitric Acid 7697-37-2 ~7

Mercury 7439-97-6 <0.1

Cadmium 7440-43-9 <0.1

Chromium (III) 16065-83-1 <0.1

Cobalt 7440-48-4 <0.1

Copper 7440-50-8 <0.1

Iron 7439-89-6 <0.1

Lead 7439-92-1 <0.1

Manganese 7439-96-5 <0.1

Nickel 7440-02-0 <0.1

Silver 7440-22-4 <0.1

Thallium 7440-28-0 <0.1

Vanadium 7440-62-2 <0.1

Zinc 7440-66-6 <0.1

Data derived from the Material Safety Data Sheet for CCS-6.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
CCS-6 is classified as a corrosive liquid. Vapors may be irritating to the eyes, nose, throat, and

lungs.[1] Ingestion is harmful.[1] Skin and eye contact may cause irritation.[1]
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Hazard Required PPE

Eye Contact

Safety glasses with side shields or chemical

splash goggles are mandatory. A face shield

should be worn when there is a higher risk of

splashing.[2][3]

Skin Contact

Chemical-resistant gloves (such as nitrile or

neoprene), a lab coat, and closed-toe shoes are

required. For larger spills, chemical-resistant

coveralls and boots are necessary.[4][5]

Inhalation
Work in a well-ventilated area, preferably under

a chemical fume hood.[1]

Operational Plan: Step-by-Step Handling Procedure
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Preparation

Handling

Post-Handling

Review Safety Data Sheet

Don Appropriate PPE

1.

Ensure Proper Ventilation
(Fume Hood)

2.

Carefully uncap the container

3.

Use calibrated pipettes for transfer

4.

Avoid splashing and aerosol generation

5.

Securely recap the container after use

6.

Decontaminate work surfaces

7.

Properly dispose of used tips
and contaminated materials

8.

Remove PPE and wash hands thoroughly

9.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of CCS-6.
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Emergency Procedures
Situation First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, removing contact lenses if

present. Seek medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Consult a

physician if irritation develops.[1][4]

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen and seek medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Call a

physician or Poison Control Center immediately.

[1][4]

Disposal Plan
Waste generated from the use of CCS-6 is considered hazardous waste due to its corrosive

nature and heavy metal content.
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Waste Collection

Temporary Storage

Final Disposal

Collect all CCS-6 waste
in a designated, labeled,

leak-proof container.

Do not mix with other
incompatible waste streams.

Store the waste container in a
secondary containment bin.

1.

Keep in a cool, dry, and
well-ventilated area.

Arrange for disposal through your
institution's Environmental Health

and Safety (EHS) office.

2.

Follow all local, state, and
federal regulations for

hazardous waste disposal.

3.

Click to download full resolution via product page

Caption: Logical flow for the proper disposal of CCS-6 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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